Cas no 906784-40-5 (N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide)

• Product Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide
• CAS No: 906784-40-5
• MF: C₂₁H₂₃ClN₂O₄S
• MW: 434.936323404312
• CID: 6338838
• PubChem ID: 40885028
• Update Time: 2025-05-20

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide
• 906784-40-5
• AKOS024610797
• N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-3,4,5-triethoxybenzamide
• F1813-0898

• Inchi： 1S/C21H23ClN2O4S/c1-5-26-15-10-13(11-16(27-6-2)18(15)28-7-3)20(25)24-21-23-17-12(4)8-9-14(22)19(17)29-21/h8-11H,5-7H2,1-4H3,(H,23,24,25)
• InChI Key： BSANCCYXTRJODI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C2=C1SC(=N2)NC(C1C=C(C(=C(C=1)OCC)OCC)OCC)=O

Computed Properties

• Exact Mass: 434.1067061g/mol
• Monoisotopic Mass: 434.1067061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 97.9Ų

Additional information on N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide

Introduction to N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide (CAS No. 906784-40-5)

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide, identified by its CAS number 906784-40-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The benzothiazole core and the triethoxybenzamide moiety contribute to its distinct chemical properties, making it a promising candidate for further investigation.

The structural composition of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide encompasses several key functional groups that are well-documented for their biological activity. The benzothiazole ring is a well-known scaffold in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with various biological targets. Specifically, the 7-chloro and 4-methyl substituents on the benzothiazole ring enhance its electronic properties and influence its binding affinity to biological receptors.

The triethoxybenzamide moiety further complements the pharmacological potential of this compound. Ethoxy groups are known to improve solubility and metabolic stability, which are critical factors in drug design. The presence of three ethoxy groups at the 3, 4, and 5 positions of the benzamide ring suggests a high degree of functionalization, which may contribute to its unique pharmacological profile.

In recent years, there has been a growing interest in heterocyclic compounds for their therapeutic applications. Benzothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide is no exception and has been explored in several preclinical studies for its potential therapeutic benefits.

One of the most compelling aspects of this compound is its interaction with biological targets. The benzothiazole ring can engage with proteins and enzymes involved in various disease pathways. For instance, studies have shown that benzothiazole derivatives can modulate the activity of enzymes such as kinases and phosphodiesterases. The chloro and methyl substituents on the benzothiazole ring are particularly important for their ability to enhance binding affinity through hydrophobic interactions and dipole-dipole forces.

The triethoxybenzamide group also plays a crucial role in determining the pharmacological properties of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide. Ethoxy groups are known to increase solubility in water-based environments, which is essential for drug absorption and distribution throughout the body. Additionally, the amide bond provides a site for hydrogen bonding interactions with biological targets, further enhancing binding affinity.

Recent research has highlighted the potential of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide as a lead compound for drug development. In vitro studies have demonstrated its ability to inhibit the activity of certain enzymes associated with inflammatory diseases. The compound's structure allows it to interact with specific residues on the enzyme surface, thereby modulating its activity. This has led to investigations into its potential as an anti-inflammatory agent.

Furthermore, the compound has shown promise in preclinical models as a candidate for treating neurological disorders. The benzothiazole core is known to cross the blood-brain barrier efficiently, which is crucial for drugs targeting central nervous system disorders. The unique combination of substituents on the benzothiazole ring and triethoxybenzamide moiety may contribute to its ability to interact with neurotransmitter receptors and modulate neuronal activity.

The synthesis of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of chloro and methyl groups on the benzothiazole ring necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the installation of three ethoxy groups on the benzamide ring requires careful selection of reagents and catalysts to achieve regioselective substitution.

The analytical characterization of this compound is also critical for understanding its physicochemical properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide valuable insights into its molecular structure. These analytical methods help confirm the identity of functional groups and assess purity levels required for pharmaceutical applications.

In conclusion, N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide (CAS No. 906784-40-5)